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Compound Name: Methoxyperfluorobutane

Cat. No.: B062403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyperfluorobutane, a hydrofluoroether (HFE), is a versatile solvent with a unique

combination of properties that make it a valuable tool in various scientific and industrial

applications. This technical guide provides an in-depth overview of its chemical and physical

properties, safety data, and its application in specialized chemical syntheses.

Methoxyperfluorobutane is known for its low toxicity, non-flammability, and favorable

environmental profile, positioning it as a replacement for more hazardous solvents. Its utility is

particularly noted in the synthesis of fluorinated organic molecules and in the creation of

advanced materials.[1]

Chemical Identity and Properties
Methoxyperfluorobutane is commercially available as a mixture of two inseparable isomers:

methyl nonafluorobutyl ether and methyl nonafluoroisobutyl ether. The primary CAS number for

this mixture is 163702-07-6.[1]

Physicochemical Data
The key physical and chemical properties of methoxyperfluorobutane are summarized in the

table below, providing a clear reference for its behavior and suitability in various experimental

setups.
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Property Value Reference(s)

CAS Number 163702-07-6 [1]

Molecular Formula C5H3F9O [2]

Molecular Weight 250.06 g/mol [1][2]

Boiling Point 60 °C (lit.) [1]

Melting Point -135 °C (lit.) [1]

Density 1.52 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.3 (lit.) [1]

Vapor Pressure 202 mmHg @ 25 °C [3]

Flash Point Not applicable [4]

Appearance Clear, colorless liquid [2]

Safety Data Sheet Summary
A comprehensive understanding of the safety profile of methoxyperfluorobutane is crucial for

its handling in a laboratory or industrial setting. The following tables summarize the key safety

information derived from its Safety Data Sheet (SDS).

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), methoxyperfluorobutane is generally not classified as a hazardous substance.

However, some suppliers may indicate it as an irritant.[2][3]
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GHS Classification Details Reference(s)

Pictogram No hazard pictogram required

Signal Word No signal word required

Hazard Statement(s)
Not a hazardous substance or

mixture

Precautionary Statement(s)
No precautionary statement(s)

required

Handling, Storage, and Personal Protective Equipment
(PPE)
Proper handling and storage procedures are essential to ensure safety and maintain the

integrity of the chemical.

Aspect Recommendation Reference(s)

Handling

Use in a well-ventilated area,

such as a fume hood. Avoid

direct skin and eye contact.

Wash hands thoroughly after

handling.

[3]

Storage

Store in a tightly closed

container in a cool, dry, and

dark place. Recommended

storage temperature is

between 2-8°C.

[2][3]

Personal Protective Equipment

- Eye/Face Protection: Safety

glasses or goggles.[5][6] - Skin

Protection: Protective gloves

(e.g., nitrile rubber).[5] -

Respiratory Protection: Not

typically required with

adequate ventilation.
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First Aid and Emergency Procedures
Situation First Aid Measures Reference(s)

Inhalation Move person to fresh air. [7]

Skin Contact

Take off contaminated clothing

and rinse skin with

water/shower.

Eye Contact

Rinse out with plenty of water.

Remove contact lenses if

present and easy to do.

Ingestion

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

Fire-fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide. Wear self-

contained breathing apparatus.

Accidental Release

Absorb with liquid-binding

material and dispose of

properly. Ensure adequate

ventilation.

[7]

Experimental Applications and Protocols
Methoxyperfluorobutane's inertness and unique solubility characteristics make it a valuable

solvent in specialized chemical reactions.[8] Two prominent examples are its use in the

electrophilic fluorination of aryl Grignard reagents and in the grafting of fluorinated diblock

copolymers onto silica particles.[1]

While specific, detailed experimental protocols explicitly citing methoxyperfluorobutane are

not readily available in the public domain, a generalized workflow for its use as a solvent in the

synthesis of aryl fluorides can be described.
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Generalized Protocol: Electrophilic Fluorination of Aryl
Grignard Reagents
This protocol outlines the general steps for the synthesis of an aryl fluoride using an aryl

Grignard reagent and an electrophilic fluorinating agent, with methoxyperfluorobutane as the

solvent.

Objective: To synthesize an aryl fluoride from an aryl halide via a Grignard reagent, followed by

electrophilic fluorination.

Materials:

Aryl halide (e.g., aryl bromide or iodide)

Magnesium turnings

Methoxyperfluorobutane (as solvent)

Electrophilic fluorinating agent (e.g., N-Fluorobenzenesulfonimide - NFSI)

Anhydrous workup and purification solvents (e.g., diethyl ether, saturated aqueous

ammonium chloride)

Procedure:

Grignard Reagent Formation:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

add magnesium turnings.

Add a solution of the aryl halide in anhydrous methoxyperfluorobutane dropwise to the

magnesium turnings with stirring.

The reaction mixture may require gentle heating to initiate. The reaction is typically

exothermic and should be maintained at a controlled temperature.

Continue stirring until the magnesium is consumed, indicating the formation of the

Grignard reagent.
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Electrophilic Fluorination:

In a separate flask, dissolve the electrophilic fluorinating agent (e.g., NFSI) in anhydrous

methoxyperfluorobutane under an inert atmosphere.

Cool this solution to a low temperature (e.g., -78 °C to 0 °C).

Slowly add the freshly prepared Grignard reagent to the solution of the fluorinating agent

via a cannula or dropping funnel.

Maintain the low temperature during the addition and for a specified period afterward to

allow the reaction to go to completion.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Combine the organic layers, dry over an anhydrous drying agent (e.g., magnesium

sulfate), filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography to isolate the desired aryl fluoride.

Visualizations
The following diagrams illustrate the logical relationships and a generalized workflow for the

use of methoxyperfluorobutane.
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Isomer Relationship of Methoxyperfluorobutane

Methoxyperfluorobutane Isomers

Methoxy-nonafluorobutane Methoxy-nonafluoroisobutane

Methoxyperfluorobutane (HFE-7100)

Click to download full resolution via product page

Caption: Isomeric composition of methoxyperfluorobutane.
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Generalized Workflow: Aryl Fluoride Synthesis

Start: Aryl Halide

Grignard Reagent Formation
(Solvent: Methoxyperfluorobutane)

Electrophilic Fluorination
(Solvent: Methoxyperfluorobutane)

Aqueous Workup

Purification
(e.g., Chromatography)

End: Aryl Fluoride

Click to download full resolution via product page

Caption: Generalized experimental workflow for aryl fluoride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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